Cas no 2680724-82-5 (benzyl N-benzyl-N-(2-hydroxycyclopentyl)carbamate)

• Product Name: benzyl N-benzyl-N-(2-hydroxycyclopentyl)carbamate
• CAS No: 2680724-82-5
• MF: C₂₀H₂₃NO₃
• MW: 325.401525735855
• CID: 5622385
• PubChem ID: 165934452
• Update Time: 2025-06-14

benzyl N-benzyl-N-(2-hydroxycyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-benzyl-N-(2-hydroxycyclopentyl)carbamate
• EN300-28294671
• 2680724-82-5

• Inchi： 1S/C20H23NO3/c22-19-13-7-12-18(19)21(14-16-8-3-1-4-9-16)20(23)24-15-17-10-5-2-6-11-17/h1-6,8-11,18-19,22H,7,12-15H2
• InChI Key： SKYDUYCQVVKYGQ-UHFFFAOYSA-N
• SMILES： OC1CCCC1N(C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 325.16779360g/mol
• Monoisotopic Mass: 325.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-benzyl-N-(2-hydroxycyclopentyl)carbamate

Recent Advances in the Study of Benzyl N-benzyl-N-(2-hydroxycyclopentyl)carbamate (CAS: 2680724-82-5)

Benzyl N-benzyl-N-(2-hydroxycyclopentyl)carbamate (CAS: 2680724-82-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This carbamate derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

The synthesis of benzyl N-benzyl-N-(2-hydroxycyclopentyl)carbamate has been optimized to achieve high yields and purity, which is critical for its subsequent biological testing. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. The compound's unique stereochemistry and functional groups contribute to its ability to interact with biological targets, making it a valuable tool for probing enzyme-substrate interactions and designing novel inhibitors.

In vitro studies have demonstrated that benzyl N-benzyl-N-(2-hydroxycyclopentyl)carbamate exhibits inhibitory activity against certain proteases and kinases, which are often implicated in disease pathways such as cancer and inflammatory disorders. These findings suggest that the compound could serve as a lead molecule for the development of targeted therapies. Additionally, its stability under physiological conditions and low cytotoxicity profile further enhance its appeal as a potential therapeutic agent.

Recent research has also explored the compound's role in drug delivery systems. Due to its amphiphilic nature, benzyl N-benzyl-N-(2-hydroxycyclopentyl)carbamate has been incorporated into nanocarriers to improve the solubility and bioavailability of poorly water-soluble drugs. This application highlights its versatility beyond direct therapeutic use, positioning it as a multifunctional tool in pharmaceutical sciences.

Future directions for research on benzyl N-benzyl-N-(2-hydroxycyclopentyl)carbamate include further elucidation of its molecular targets, optimization of its pharmacokinetic properties, and evaluation of its efficacy in animal models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the compound's potential and translate these findings into clinical applications.

In conclusion, benzyl N-benzyl-N-(2-hydroxycyclopentyl)carbamate (CAS: 2680724-82-5) represents a promising compound with diverse applications in chemical biology and drug development. Its unique structural features and biological activity make it a valuable subject for ongoing and future research, with the potential to contribute significantly to advancements in medicinal chemistry and therapeutic interventions.